Cas no 916256-69-4 (6-bromo-2-tert-butylpyrazolo1,5-apyrimidine)

6-Bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a bromo group at the 6-position and a tert-butyl group at the 2-position. This structure imparts significant utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromo moiety enables further functionalization via cross-coupling reactions, while the tert-butyl group enhances steric and electronic properties, improving stability and reactivity. Its well-defined crystalline form ensures high purity, making it suitable for precision applications in medicinal chemistry and material science. The compound’s robust synthetic accessibility and modular reactivity profile make it valuable for developing bioactive molecules and specialized heterocyclic derivatives.

6-bromo-2-tert-butylpyrazolo1,5-apyrimidine structure

916256-69-4 structure

Product Name:6-bromo-2-tert-butylpyrazolo1,5-apyrimidine

CAS No:916256-69-4

MF:C₁₀H₁₂BrN₃

MW:254.12638092041

CID:2118862

PubChem ID:58316697

Update Time:2025-06-07

6-bromo-2-tert-butylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-tertbutylpyrazolo[ 1,5-a]pyrimidine
- 6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine
- 6-bromo-2-tert-butylpyrazolo1,5-apyrimidine
- SCHEMBL1988889
- AKOS024239313
- 916256-69-4
- CS-0272618
- EN300-1130115
- DTXSID00729087
- DB-079103
- A1-18836
- KS-8442
- UNGBTHNRBPHIRC-UHFFFAOYSA-N
- 6-Bromo-2-tert-butyl-pyrazolo[1,5-a]pyrimidine
- 6-BROMO-2-(TERT-BUTYL)PYRAZOLO[1,5-A]PYRIMIDINE
- Pyrazolo[1,5-a]pyrimidine, 6-bromo-2-(1,1-dimethylethyl)-
- MDL： MFCD12923050
- Inchi： 1S/C10H12BrN3/c1-10(2,3)8-4-9-12-5-7(11)6-14(9)13-8/h4-6H,1-3H3
- InChI Key： UNGBTHNRBPHIRC-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=CC(C(C)(C)C)=NN2C=1

Computed Properties

Exact Mass: 253.02146Da
Monoisotopic Mass: 253.02146Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 30.2Å²

6-bromo-2-tert-butylpyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM269255-1g	6-Bromo-2-(tert-butyl)pyrazolo[1,5-a]pyrimidine	916256-69-4	95%	1g	$636	2021-08-18
Chemenu	CM269255-1g	6-Bromo-2-(tert-butyl)pyrazolo[1,5-a]pyrimidine	916256-69-4	95%	1g	$673	2024-07-20
Alichem	A089006174-1g	6-Bromo-2-(tert-butyl)pyrazolo[1,5-a]pyrimidine	916256-69-4	97%	1g	$787.60	2023-08-31
Enamine	EN300-1130115-0.05g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4	95%	0.05g	$647.0	2023-10-26
Enamine	EN300-1130115-0.1g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4	95%	0.1g	$678.0	2023-10-26
Enamine	EN300-1130115-0.25g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4	95%	0.25g	$708.0	2023-10-26
Enamine	EN300-1130115-0.5g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4	95%	0.5g	$739.0	2023-10-26
Enamine	EN300-1130115-1.0g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4		1g	$1057.0	2023-06-09
Enamine	EN300-1130115-2.5g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4	95%	2.5g	$1509.0	2023-10-26
Enamine	EN300-1130115-5.0g	6-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidine	916256-69-4		5g	$3065.0	2023-06-09